Cas no 102169-98-2 (2-Bromo-5-methyl-3-nitroaniline)

2-Bromo-5-methyl-3-nitroaniline structure
102169-98-2 structure
Product Name:2-Bromo-5-methyl-3-nitroaniline
CAS No:102169-98-2
MF:C7H7BrN2O2
MW:231.046680688858
MDL:MFCD28099598
CID:3167877
PubChem ID:84819998
Update Time:2025-04-21

2-Bromo-5-methyl-3-nitroaniline Chemical and Physical Properties

Names and Identifiers

    • 102169-98-2
    • 2-Bromo-5-methyl-3-nitroaniline
    • SB77086
    • MDL: MFCD28099598
    • Inchi: 1S/C7H7BrN2O2/c1-4-2-5(9)7(8)6(3-4)10(11)12/h2-3H,9H2,1H3
    • InChI Key: LJYXJJWGIPUPDC-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC(C)=CC=1[N+](=O)[O-])N

Computed Properties

  • Exact Mass: 229.96909Da
  • Monoisotopic Mass: 229.96909Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 71.8Ų

2-Bromo-5-methyl-3-nitroaniline Pricemore >>

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